Cas no 1805356-80-2 (3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine
• CAS No: 1805356-80-2
• MF: C₇H₃F₂N₃O₃
• MW: 215.113827943802
• CID: 4872372
• Update Time: 2025-10-12

3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine

• Inchi： 1S/C7H3F2N3O3/c8-6(9)4-2-11-7(13)3(1-10)5(4)12(14)15/h2,6H,(H,11,13)
• InChI Key： XSKQRLSJVLYORF-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C#N)=C1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 438
• XLogP3: -0.1
• Topological Polar Surface Area: 98.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine

3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine (CAS No. 1805356-80-2): A Comprehensive Overview

3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine (CAS No. 1805356-80-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine is composed of a pyridine ring substituted with a cyano group at the 3-position, a difluoromethyl group at the 5-position, a hydroxyl group at the 2-position, and a nitro group at the 4-position. These functional groups contribute to the compound's distinct chemical and biological properties, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of 3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine in the context of drug discovery. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its enzymatic inhibition properties, 3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine has also been explored for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can modulate inflammatory responses by interfering with signaling pathways involved in the production of pro-inflammatory cytokines.

The pharmacokinetic profile of 3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary data suggest that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for developing it as an oral medication.

Toxicity studies are also essential for evaluating the safety profile of any new drug candidate. Early toxicological assessments of 3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine have shown that it has low toxicity at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

Clinical trials are the next step in translating laboratory findings into practical applications. Phase I clinical trials are currently underway to evaluate the safety and tolerability of 3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine in humans. These trials will provide valuable data on dosing regimens and potential adverse effects, paving the way for more advanced clinical studies.

In conclusion, 3-Cyano-5-(difluoromethyl)-2-hydroxy-4-nitropyridine (CAS No. 1805356-80-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.